4-Bromo-6-methoxypyrimidine
Overview
Description
4-Bromo-6-methoxypyrimidine is a chemical compound with the molecular formula C5H5BrN2O and a molecular weight of 189.01 . It is a pale-yellow to yellow solid or liquid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H5BrN2O/c1-9-5-2-4(6)7-3-8-5/h2-3H,1H3 . This indicates the presence of a bromine atom at the 4th position and a methoxy group at the 6th position of the pyrimidine ring.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, pyrimidines are known to undergo a variety of reactions. For instance, they can participate in aldol condensations, where the enol tautomer acts as a nucleophile .Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow solid or liquid . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Antiviral Activity
4-Bromo-6-methoxypyrimidine has been utilized in the synthesis of 2,4-diamino-6-hydroxypyrimidines, which exhibit antiviral properties. Specifically, these compounds have been found to inhibit the replication of retroviruses in cell culture, demonstrating potential as antiretroviral agents (Hocková et al., 2003).
Herbicide Synthesis
This compound is also involved in the synthesis of herbicides. Methoxyl-deuterated forms of various herbicides were synthesized from this compound, indicating its role in agricultural chemical production (Yang Zheng-mi, 2014).
Organic Chemistry Studies
In organic chemistry, this compound has been utilized in studies exploring the nitration of pyridine N-oxide derivatives, revealing insights into the directive influence of the N-oxide group (H. J. Hertog et al., 2010). Additionally, it plays a role in cine-amination reactions, contributing to the understanding of reaction mechanisms in heterocyclic chemistry (Rasmussen et al., 1978).
Solubility Studies
The solubility of this compound in various organic solvents has been investigated, providing valuable data for its use in different chemical processes (Yao et al., 2017).
Fluorescence and Photochemistry
Studies on this compound have explored its luminescence properties, which can contribute to the understanding of photochemical reactions and potential applications in photobiology (Szabo & Berens, 1975).
Antimicrobial Activity
The compound has been included in the synthesis of new azo dyes derived from pyrimidine, which were tested for antimicrobial activity, suggesting its utility in developing new antimicrobial agents (Yazdanbakhsh et al., 2012).
Safety and Hazards
Future Directions
Pyrimidine derivatives, including 4-Bromo-6-methoxypyrimidine, hold substantial interest for organic, medicinal, and biological chemists due to their diverse chemical structures and wide range of pharmacological applications . Future research may focus on developing novel synthetic methodologies that serve molecules with improved druglikeness and ADME-Tox properties .
properties
IUPAC Name |
4-bromo-6-methoxypyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O/c1-9-5-2-4(6)7-3-8-5/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHIQMDUOTBJERV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC=N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50743657 | |
Record name | 4-Bromo-6-methoxypyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50743657 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
69543-97-1 | |
Record name | 4-Bromo-6-methoxypyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50743657 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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